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Compound of Interest

Compound Name: 2-Amino-5-formylbenzonitrile

Cat. No.: B1283386

An In-depth Technical Guide to 2-Amino-5-formylbenzonitrile

This technical guide provides a comprehensive overview of the core physical and chemical properties of 2-Amino-5-formylbenzonitrile, tailored for r

Physicochemical Properties
2-Amino-5-formylbenzonitrile is a solid organic compound. Key identifying and physical properties are summarized below.

Table 1: General and Physical Properties of 2-Amino-5-formylbenzonitrile

Property Value

CAS Number 22782-40-7

Molecular Formula C₈H₆N₂O

Molecular Weight 146.15 g/mol

Appearance Solid

Melting Point 152 - 154 °C

Purity 95%

Storage Temperature 2-8°C, under inert gas

MDL Number MFCD15528699

InChI Code 1S/C8H6N2O/c9-4-7-3-6(5-11)1-2-8(7)10/h1-3,5H,10H2

InChI Key XAAOIISWHPZUEL-UHFFFAOYSA-N

Safety and Handling
The compound is classified as harmful and requires careful handling in a laboratory setting.[1][2]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H302 Harmful if swallowed

H312 Harmful in contact with skin [1][2]

H315 Causes skin irritation [1]

H317 May cause an allergic skin reaction

H319 Causes serious eye irritation [1]

H332 Harmful if inhaled [1][2]

H335 May cause respiratory irritation [1]

Precautionary P261 Avoid breathing dust/fume/gas/

P280
Wear protective gloves/protective clothing/eye protection/face

protection
[2]

P301+P312
IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell
[2]

P302+P352 IF ON SKIN: Wash with plenty of water [2]

P304+P340
IF INHALED: Remove person to fresh air and keep comfortable

for breathing
[2]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue

rinsing

graph G {

graph [fontname="Arial", fontsize=12, labelloc="t", label="Properties and Hazards of 2-Amino-5-formylbenzonit

node [fontname="Arial", fontsize=10, shape=record, style=filled];

// Main Compound Node

Compound [label="{2-Amino-5-formylbenzonitrile | C₈H₆N₂O | MW: 146.15}", fillcolor="#F1F3F4", fontcolor="#2021

// Properties Node

Properties [label="{Physical Properties | Melting Point: 152-154 °C | Purity: 95% | Appearance: Solid}", fillc

// Safety Node

Safety [label="{Safety Information | GHS07: Exclamation mark | Signal Word: Warning | Harmful if swallowed, in

// Storage Node

Storage [label="{Storage | Store at 2-8°C | Keep in dark place | Inert atmosphere}", fillcolor="#FFFFFF", font

// Edges

edge [color="#5F6368", arrowhead=normal];

Compound -- Properties;

Compound -- Safety;
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Compound -- Storage;

}

Caption: Overview of 2-Amino-5-formylbenzonitrile properties.

Chemical Reactivity and Synthesis
The chemical structure of 2-Amino-5-formylbenzonitrile, featuring amino, formyl, and nitrile functional groups, makes it a versatile intermediate in o

significant in medicinal chemistry.[4]

Experimental Protocols
Synthesis from 2-Fluoro-5-formylbenzonitrile

A common synthetic route involves the conversion of a precursor, 2-Fluoro-5-formylbenzonitrile, to 2-Amino-5-formylbenzonitrile.[2] While the spec

nucleophilic aromatic substitution of the fluorine atom with an amino group would be the logical pathway.

A general procedure for a related synthesis, the reduction of a nitro group to an amine on a similar scaffold, is described as follows:

Dissolution: Dissolve the starting material (e.g., 2-fluoro-5-nitrobenzonitrile) in a suitable solvent like ethyl acetate.[5]

Addition of Reducing Agent: Add a reducing agent, such as stannous chloride dihydrate.[5]

Reflux: Heat the mixture to reflux for approximately 1.5 hours.[5]

Work-up: After cooling, partition the mixture between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.[5]

Extraction: Extract the aqueous phase multiple times with ethyl acetate.[5]

Purification: Combine the organic phases, wash with water, dry over sodium sulfate, filter, and concentrate under reduced pressure to yield the ami

General Synthesis Workflow

Start: Precursor
(e.g., 2-Fluoro-5-formylbenzonitrile)

Nucleophilic Aromatic Substitution
(Amination Reaction)

Reagents

Purification Steps
(Extraction, Chromatography)

Crude Product

End Product:
2-Amino-5-formylbenzonitrile

Purified

Click to download full resolution via product page

Caption: Generalized synthesis pathway for aminated benzonitriles.
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Spectroscopic Data
While detailed spectra were not available in the search results, the characterization of 2-Amino-5-formylbenzonitrile and related compounds typical

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to confirm the proton and carbon framework of the molecule. F

Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for the N-H stretches of the primary amine, the C=O stret

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial for confirming the molecular weight and elemental composition of t

This guide provides a foundational understanding of 2-Amino-5-formylbenzonitrile. For further in-depth analysis, direct experimental determination 

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science

and industry.
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